3-(4-Methyl-5-thiazolyl)-3-oxopropanenitrile

• Molecular Formula: C7H6N2OS
• Molecular Weight: 166.20 g/mol
• IUPAC Name: 3-(4-methyl-1,3-thiazol-5-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C7H6N2OS/c1-5-7(11-4-9-5)6(10)2-3-8/h4H,2H2,1H3
• InChI Key: DSTNLQAAGZEBEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)CC#N

Description

MFCD32876643 is a chemical compound with unique properties that have garnered significant interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876643 typically involves a series of well-defined chemical reactions. One common method includes the reaction of specific precursors under controlled conditions to yield the desired compound. The reaction conditions often involve precise temperature control, the use of catalysts, and specific solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of MFCD32876643 is scaled up using large reactors and automated systems. The process is optimized for efficiency, cost-effectiveness, and safety. The industrial production methods ensure that the compound is produced in large quantities while maintaining high quality and consistency.

Chemical Reactions Analysis

Types of Reactions

MFCD32876643 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents, leading to the formation of different oxidation products.

Reduction: Reduction reactions involving MFCD32876643 typically use reducing agents to convert it into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving MFCD32876643 often require specific reagents and conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are frequently used.

Substitution: Various halides and nucleophiles are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxides, while reduction can produce various reduced forms of the compound.

Scientific Research Applications

MFCD32876643 has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate.

Industry: MFCD32876643 is used in the production of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of MFCD32876643 involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

MFCD32876643 is compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups are often studied alongside MFCD32876643.

Uniqueness: MFCD32876643 may exhibit unique properties such as higher stability, reactivity, or specific biological activities that distinguish it from other compounds.